Cas no 35890-62-1 (oxane-3-thiol)

• Product Name: oxane-3-thiol
• CAS No: 35890-62-1
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 295942
• PubChem ID: 13863186
• Update Time: 2025-10-28

oxane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-thiol,tetrahydro-
• Tetrahydro-2H-pyran-3-thiol
• 1,1-dioxo-tetrahydro-2H-thiopyran
• 2H-Thiopyran, 1,1-dioxide
• 2H-Thiopyran, tetrahydro-, 1,1-dioxide
• 3-Mercapto-tetrahydropyran
• AC1L3CQ1
• pentahydrothiopyran 1,1-dioxide
• Pentamethylene sulfone
• SureCN101744
• Tetrahydro-2H-thiopyran 1,1-dioxide
• tetrahydropyran 1,1-dioxide
• tetrahydro-pyran-3
• tetrahydrothiopyran 1,1-dioxide
• tetrahydro-thiopyran-1,1-dioxide
• Thiacyclohexane 1,1-dioxide
• Thiacyclohexane dioxide
• oxane-3-thiol
• SCHEMBL2498468
• AKOS013494132
• 2H-Pyran-3-thiol,tetrahydro-(9CI)
• EN300-129486
• 35890-62-1

• Inchi： 1S/C5H10OS/c7-5-2-1-3-6-4-5/h5,7H,1-4H2
• InChI Key： VVBLDFMSWYQTJC-UHFFFAOYSA-N
• SMILES： SC1COCCC1

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on oxane-3-thiol

Introduction to Oxane-3-thiol (CAS No: 35890-62-1) and Its Emerging Applications in Chemical Biology

The compound Oxane-3-thiol (CAS No: 35890-62-1) represents a fascinating molecular entity within the realm of heterocyclic chemistry, characterized by its unique structural framework and versatile reactivity. This thiol derivative, featuring a thioxane backbone, has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis, material science, and biochemical research. The presence of a sulfur atom at the third position of the oxane ring imparts distinctive chemical properties, making it a valuable building block for designing novel molecules with tailored functionalities.

In the context of modern chemical biology, Oxane-3-thiol has emerged as a key intermediate in the development of bioactive molecules. Its ability to participate in diverse chemical transformations, including nucleophilic substitution reactions and metal coordination, has opened up new avenues for drug discovery and molecular recognition studies. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its integration into complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been leveraged to introduce aryl or vinyl groups at the sulfur-bearing position, expanding its synthetic utility.

The mechanistic insights into the reactivity of Oxane-3-thiol have been extensively explored in recent literature. Studies have demonstrated that the sulfur atom exerts a profound influence on the electronic properties of the oxane ring, enhancing its nucleophilicity and facilitating its participation in Michael additions and other conjugate addition reactions. This reactivity has been exploited in the synthesis of thiol-based protease inhibitors, where Oxane-3-thiol derivatives exhibit potent inhibitory activity against target enzymes. Such findings underscore the compound's significance as a pharmacophore in medicinal chemistry.

Beyond its pharmaceutical relevance, Oxane-3-thiol has found applications in materials science, particularly in the design of functional polymers and surface-modifying agents. The thiol group's ability to form covalent bonds with metals and other surfaces has been harnessed to develop self-assembling structures and nanomaterials with tailored properties. For example, Oxane-3-thiol-functionalized polymers have been employed to create hydrogels with tunable mechanical and biological properties, which hold promise for biomedical applications such as drug delivery systems.

Recent research has also highlighted the role of Oxane-3-thiol in bioconjugation strategies, where it serves as a versatile linker for attaching biomolecules to synthetic scaffolds. Its compatibility with enzymatic ligation techniques has enabled the construction of protein-peptide conjugates with enhanced stability and bioavailability. These advancements have implications for vaccine development and therapeutic protein engineering, where precise molecular modifications are critical for optimizing biological activity.

The synthesis of Oxane-3-thiol derivatives has seen significant progress due to innovative catalytic approaches. Transition-metal complexes such as palladium and copper catalysts have been employed to facilitate thiol-based functionalizations under mild conditions. For instance, palladium-catalyzed thiol-ene reactions have enabled the efficient introduction of unsaturated moieties adjacent to the sulfur atom, broadening the structural diversity of derived compounds. Such methodologies align with green chemistry principles by reducing reliance on harsh reagents and minimizing waste generation.

In conclusion, Oxane-3-thiol (CAS No: 35890-62-1) represents a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery, materials engineering, and biochemical investigations. As research continues to uncover new applications for this thiol derivative, its significance is poised to grow further, driving innovation in both academic and industrial settings.